Cas no 509147-83-5 (7-fluoro-3H-1,3-benzoxazol-2-one)

7-Fluoro-3H-1,3-benzoxazol-2-one is a fluorinated heterocyclic compound featuring a benzoxazolone core structure. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The fluorine substitution enhances its reactivity and binding affinity, making it valuable for designing bioactive molecules. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure allows for precise modifications, enabling researchers to explore structure-activity relationships in drug discovery. Additionally, its compatibility with various synthetic routes underscores its utility in medicinal chemistry and material science applications.
7-fluoro-3H-1,3-benzoxazol-2-one structure
509147-83-5 structure
Product Name:7-fluoro-3H-1,3-benzoxazol-2-one
CAS No:509147-83-5
MF:C7H4FNO2
MW:153.110565185547
MDL:MFCD11845133
CID:869606
PubChem ID:21989976
Update Time:2025-06-07

7-fluoro-3H-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone,7-fluoro-(9CI)
    • 7-Fluorobenzoxazol-2(3H)-one
    • 7-fluorobenzo[d]oxazol-2(3H)-one
    • 7-Fluoro-1,3-benzoxazol-2(3H)-one
    • 7-Fluoro-2(3H)-benzoxazolone
    • CHWRMLDDKQDGEP-UHFFFAOYSA-N
    • 7-Fluoro-2-hydroxybenzo[d]oxazole
    • SY130165
    • 7-fluoro-3H-1,3-benzoxazol-2-one
    • Z1255387806
    • SCHEMBL2149176
    • AC2178
    • 7-fluoro-2,3-dihydro-1,3-benzoxazol-2-one
    • MFCD11845133
    • CS-0098303
    • 509147-83-5
    • 2(3H)-Benzoxazolone, 7-fluoro-
    • DB-269144
    • EN300-335962
    • MDL: MFCD11845133
    • Inchi: 1S/C7H4FNO2/c8-4-2-1-3-5-6(4)11-7(10)9-5/h1-3H,(H,9,10)
    • InChI Key: CHWRMLDDKQDGEP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1OC(N2)=O

Computed Properties

  • Exact Mass: 153.02260653g/mol
  • Monoisotopic Mass: 153.02260653g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.3

7-fluoro-3H-1,3-benzoxazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM338631-1g
7-Fluorobenzo[d]oxazol-2(3H)-one
509147-83-5 95%+
1g
$*** 2023-05-30
abcr
AB527217-250 mg
7-Fluorobenzoxazol-2(3H)-one; .
509147-83-5
250MG
€197.40 2023-07-11
abcr
AB527217-1 g
7-Fluorobenzoxazol-2(3H)-one; .
509147-83-5
1g
€361.20 2023-07-11
abcr
AB527217-5 g
7-Fluorobenzoxazol-2(3H)-one; .
509147-83-5
5g
€829.20 2023-07-11
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y12415-5g
7-Fluorobenzo[d]oxazol-2(3H)-one
509147-83-5 95%
5g
¥6309.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y12415-10g
7-Fluorobenzo[d]oxazol-2(3H)-one
509147-83-5 95%
10g
¥10959.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y12415-1g
7-Fluorobenzo[d]oxazol-2(3H)-one
509147-83-5 95%
1g
¥2409.0 2023-09-05
Alichem
A081001650-1g
7-Fluoro-2-hydroxybenzo[d]oxazole
509147-83-5 98%
1g
$4994.88 2023-09-01
Alichem
A081001650-5g
7-Fluoro-2-hydroxybenzo[d]oxazole
509147-83-5 98%
5g
$11674.44 2023-09-01
Alichem
A081001650-10g
7-Fluoro-2-hydroxybenzo[d]oxazole
509147-83-5 98%
10g
$15137.82 2023-09-01

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